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Compound of Interest

Compound Name: JNJ-8003

Cat. No.: B12374965

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the administration of JNJ-8003,
a potent, orally active non-nucleoside inhibitor of the respiratory syncytial virus (RSV) L protein
polymerase, in preclinical animal models.[1][2][3] The protocols and data presented are
collated from available research to guide the design and execution of in vivo studies.

Quantitative Data Summary

The efficacy of orally administered JINJ-8003 has been demonstrated in both mouse and
neonatal lamb models of RSV infection. The following tables summarize the key quantitative
findings from these studies.

Table 1: Efficacy of Oral INJ-8003 in a Mouse Model of RSV Infection

Dosage (mg/kg, once

. Efficacy Outcome Reference
daily)

Viral titers reduced to below
10 mg/kg and above o [2]
the detection limit.

Table 2: Efficacy of Oral INJ-8003 in a Neonatal Lamb Model of RSV Infection
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Dosage (mg/kg) Efficacy Outcome Reference

Lung virus titer decreased
below the detection limit;

4 mg/kg ) [2]
complete resolution of lung

inflammation and lesions.

Experimental Protocols

The following are detailed methodologies for the oral administration of JNJ-8003 in animal
models based on available data and protocols for similar compounds.

Protocol for Oral Administration in a Mouse Model

Objective: To evaluate the in vivo efficacy of INJ-8003 in reducing RSV viral load in a mouse
model.

Materials:

JNJ-8003

Vehicle for formulation (e.g., 10% acidified hydroxypropyl-3-cyclodextrin)[1][4]

BALB/c mice

RSV strain for infection

Oral gavage needles

Standard laboratory equipment for virus quantification (e.g., g°PCR)
Procedure:

e Animal Acclimatization: Acclimate BALB/c mice to the laboratory environment for a minimum
of 72 hours prior to the start of the experiment.

e RSV Infection: Anesthetize mice and intranasally infect with a predetermined titer of RSV.
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JNJ-8003 Formulation: Prepare a solution of INJ-8003 in a suitable vehicle. While the
specific vehicle for INJ-8003 is not explicitly detailed in the search results, a formulation in
10% acidified hydroxypropyl-B-cyclodextrin has been used for similar oral RSV inhibitors.[1]

[4]

Oral Administration: Beginning 24 hours post-infection, administer INJ-8003 orally once
daily for 4-5 consecutive days.[2] Doses can range from 0.25 to 100 mg/kg.[2]

Monitoring: Monitor the animals daily for clinical signs of illness.

Endpoint Analysis: At the end of the treatment period, euthanize the animals and collect lung
tissue for the quantification of viral load using gPCR or plaque assay.

Protocol for Oral Administration in a Neonatal Lamb
Model

Objective: To assess the therapeutic efficacy of INJ-8003 in a neonatal lamb model that

closely mimics human infant RSV infection.

Materials:

JNJ-8003

Vehicle for formulation (e.g., 10% acidified hydroxypropyl--cyclodextrin)[1][4]
Neonatal lambs (1-3 days old)

RSV strain for infection

Catheter for orogastric gavage

Equipment for clinical scoring and virological analysis

Procedure:

Animal Handling: Use colostrum-deprived neonatal lambs to ensure susceptibility to RSV
infection.
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e RSV Infection: Infect the lambs with an appropriate strain and titer of RSV via nebulization.

o JNJ-8003 Formulation: Prepare the JNJ-8003 solution in a suitable vehicle such as 10%
acidified hydroxypropyl-pB-cyclodextrin.[1][4]

e Oral Administration: Administer INJ-8003 once daily via catheter-mediated orogastric
gavage.[1][4] A dose of 4 mg/kg has been shown to be effective.[2]

e Clinical and Virological Assessment: Monitor the lambs for clinical signs of respiratory
distress. Collect bronchoalveolar lavage (BAL) fluid and lung tissue at necropsy for viral load
determination and histopathological analysis.

o Data Analysis: Compare viral titers, lung pathology scores, and clinical scores between the
JNJ-8003 treated group and a vehicle-treated control group.

Visualizations
Signaling Pathway Diagram

The following diagram illustrates the mechanism of action of INJ-8003 in inhibiting RSV
replication.
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Caption: Mechanism of RSV replication and inhibition by JNJ-8003.
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Experimental Workflow Diagram

The following diagram outlines the general experimental workflow for evaluating JNJ-8003 in
an animal model.
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Caption: General experimental workflow for in vivo efficacy testing of INJ-8003.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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